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| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 25R0102-5g |
3-Iodo-azetidine-1-carboxylic acid tert-butyl ester |
254454-54-1 | 96% | 5g |
212.01CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 25R0102-25g |
3-Iodo-azetidine-1-carboxylic acid tert-butyl ester |
254454-54-1 | 96% | 25g |
720.84CNY | 2021-05-07 | |
| Chemenu | CM103581-1000g |
tert-butyl 3-iodoazetidine-1-carboxylate |
254454-54-1 | 95%+ | 1000g |
$1920 | 2021-06-10 | |
| Fluorochem | 035580-1g |
N-Boc-3-iodoazetidine |
254454-54-1 | 97% | 1g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 035580-5g |
N-Boc-3-iodoazetidine |
254454-54-1 | 97% | 5g |
￡25.00 | 2022-03-01 | |
| Fluorochem | 035580-25g |
N-Boc-3-iodoazetidine |
254454-54-1 | 97% | 25g |
￡72.00 | 2022-03-01 | |
| Fluorochem | 035580-100g |
N-Boc-3-iodoazetidine |
254454-54-1 | 97% | 100g |
￡234.00 | 2022-03-01 | |
| Alichem | A449040834-100g |
tert-Butyl 3-iodoazetidine-1-carboxylate |
254454-54-1 | 97% | 100g |
$283.40 | 2023-09-02 | |
| Alichem | A449040834-500g |
tert-Butyl 3-iodoazetidine-1-carboxylate |
254454-54-1 | 97% | 500g |
$808.78 | 2023-09-02 | |
| BAI LING WEI Technology Co., Ltd. | 803411-1G |
1-Boc-3-iodoazetidine, 97% |
254454-54-1 | 97% | 1G |
￥ 283 | 2022-04-26 |
Audited Supplier
1-Boc-3-iodoazetidine (CAS No. 254454-54-1) is a highly valuable intermediate in the field of pharmaceutical chemistry, particularly in the synthesis of bioactive compounds and drug discovery. This compound, characterized by its unique structural features, has gained significant attention due to its versatility and reactivity in various synthetic transformations. In this article, we will delve into the chemical properties, synthetic applications, and recent advancements in the use of 1-Boc-3-iodoazetidine.
Chemical Structure and Properties
1-Boc-3-iodoazetidine is a cyclic azetidine derivative with a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom and an iodine substituent at the 3-position. The Boc group is widely used in organic synthesis to protect primary amines, ensuring that the nitrogen remains unreactive during subsequent transformations. The iodine substituent, on the other hand, provides a versatile leaving group that can be readily replaced by a variety of nucleophiles, making 1-Boc-3-iodoazetidine an excellent starting material for further functionalization.
The physical properties of 1-Boc-3-iodoazetidine include its appearance as a white solid with a melting point of approximately 100°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, which facilitates its use in various synthetic reactions. The compound is stable under standard laboratory conditions but should be stored in a dry and cool environment to prevent degradation.
Synthetic Applications
1-Boc-3-iodoazetidine has found extensive applications in the synthesis of complex organic molecules, particularly those with biological activity. One of its key uses is as a building block for the construction of azetidine-containing natural products and pharmaceuticals. The iodine substituent can be readily displaced by nucleophiles such as organometallic reagents (e.g., Grignard reagents), organoboronic acids, or amines, leading to the formation of diverse azetidine derivatives.
A notable example of its synthetic utility is in the preparation of azetidine-based inhibitors of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes and are increasingly recognized as important therapeutic targets. By incorporating 1-Boc-3-iodoazetidine into the synthesis of these inhibitors, researchers have been able to develop compounds with improved potency and selectivity.
Recent Research Advancements
In recent years, significant progress has been made in understanding the reactivity and synthetic potential of 1-Boc-3-iodoazetidine. One area of active research involves the development of new catalytic methods for the functionalization of this compound. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce a wide range of substituents at the 3-position of the azetidine ring. These methods have expanded the scope of possible transformations and have facilitated the synthesis of complex molecules with high efficiency and selectivity.
An example of such an advancement is a study published in the Journal of Organic Chemistry, where researchers reported a palladium-catalyzed arylation reaction using 1-Boc-3-iodoazetidine. This reaction allowed for the efficient synthesis of aryl-substituted azetidines, which are important intermediates in the development of novel therapeutic agents. The method demonstrated excellent functional group tolerance and was applicable to a broad range of substrates.
Safety Considerations and Handling
While 1-Boc-3-iodoazetidine is generally considered safe to handle under standard laboratory conditions, it is important to follow appropriate safety protocols. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure.
In addition to physical safety considerations, it is essential to adhere to environmental regulations when disposing of any waste materials containing 1-Boc-3-iodoazetidine. Proper disposal methods should be followed to prevent contamination and ensure compliance with local environmental laws.
Conclusion
1-Boc-3-iodoazetidine (CAS No. 254454-54-1) is a versatile intermediate that plays a crucial role in modern pharmaceutical synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on the development of new drugs and bioactive compounds. With ongoing advancements in synthetic methods and applications, the importance of this compound is likely to continue growing in the coming years.
